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Compound of Interest

Compound Name: Bis(2,4-dinitrophenyl) oxalate

Cat. No.: B091566

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bis(2,4-dinitrophenyl) oxalate,
commonly known as DNPO. It details its chemical properties, structure, and CAS number, with
a primary focus on its application as a highly sensitive chemiluminescence reagent. This
document offers in-depth information on the peroxyoxalate chemiluminescence reaction
mechanism, experimental protocols for its synthesis and use in analytical techniques such as
high-performance liquid chromatography (HPLC) and flow injection analysis. Quantitative data
is presented in structured tables for clarity, and key processes are visualized through detailed
diagrams to support researchers in drug development and other scientific fields.

Chemical Identification and Properties

Bis(2,4-dinitrophenyl) oxalate is a key reagent in the field of analytical chemistry, particularly
valued for its role in chemiluminescence-based detection methods.

Chemical Name: Bis(2,4-dinitrophenyl) oxalate

Synonyms: DNPO, Oxalic acid bis(2,4-dinitrophenyl) ester[1]

CAS Number: 16536-30-4[1][2][3]

Molecular Formula: C1aHeN4O12[1][3]
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e Appearance: White to light yellow crystalline powder.[2]

Chemical Structure

The structure of DNPO features an oxalate ester core linked to two 2,4-dinitrophenyl groups.

l=.Chemical structure of Bis(2,4-dinitrophenyl) oxalate (DNPO)

Figure 1. Chemical structure of Bis(2,4-dinitrophenyl) oxalate (DNPO).

Quantitative Data

The utility of DNPO in analytical applications is underscored by its performance metrics in
chemiluminescence assays. The following tables summarize key quantitative data related to its

use.
Property Value Reference
Molecular Weight 422.22 g/mol [3]
Melting Point 189-190 °C [1]

Table 1: Physicochemical Properties of DNPO.

_ Limit of

Detection ] )

Analyte Linear Range Detection Reference
Method

(LOD)
) Flow Injection 3x1078to7.5x

Cysteamine } 7.8 x 1072 mol/L [4]

Analysis 10-% mol/L

Table 2: Analytical Performance of DNPO-based Chemiluminescence Detection.

Peroxyoxalate Chemiluminescence: Reaction
Mechanism

The chemiluminescent properties of DNPO are realized through the peroxyoxalate reaction.
This process involves the reaction of DNPO with an oxidizing agent, typically hydrogen
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peroxide, which generates a high-energy intermediate. This intermediate then transfers energy
to a fluorescent molecule (fluorophore), causing it to emit light. The intensity of the emitted light
can be correlated to the concentration of the analyte of interest.

The key intermediate in this reaction is 1,2-dioxetanedione. The overall reaction is highly
efficient and forms the basis for "glow stick” technology as well as sensitive analytical detection

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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